Cas no 2034752-42-4 ((2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one
• CAS No: 2034752-42-4
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 5554696
• Update Time: 2025-10-29

(2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-3-phenylprop-2-en-1-one
• (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one

• Inchi： 1S/C19H24N4O3S/c1-15-19(16(2)21-20-15)27(25,26)23-12-6-11-22(13-14-23)18(24)10-9-17-7-4-3-5-8-17/h3-5,7-10H,6,11-14H2,1-2H3,(H,20,21)/b10-9+
• InChI Key： JQMQNEVOCZMCIV-MDZDMXLPSA-N
• SMILES： C(N1CCCN(S(C2=C(C)NN=C2C)(=O)=O)CC1)(=O)/C=C/C1=CC=CC=C1

Additional information on (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one

Introduction to Compound with CAS No. 2034752-42-4 and Product Name: (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one

Compound with the CAS number 2034752-42-4 and the product name (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates multiple functional groups, including a sulfonyl group and a diazepane ring, which contribute to its unique chemical properties and biological activities.

The sulfonyl group is a key feature of this molecule, known for its ability to enhance binding affinity and selectivity in drug design. In particular, the presence of the (3,5-dimethyl-1H-pyrazol-4-yl) moiety within the sulfonyl moiety adds an additional layer of complexity, influencing both the electronic distribution and steric environment of the molecule. This structural characteristic has been leveraged in recent research to develop novel compounds with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of diazepane derivatives in medicinal chemistry. The diazepane core is a privileged scaffold that has been extensively explored for its potential to interact with various biological targets. The compound in question, with its (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl}-3-phenylprop-2-en-1-one structure, exhibits promising properties that make it a valuable candidate for further investigation.

In the context of drug discovery, the combination of a phenylpropenone moiety and a diazepane ring creates a molecule with potential dual functionality. This dual functionality could be exploited to target multiple pathways simultaneously, a strategy that has shown great promise in treating complex diseases. The phenylpropenone group is known for its ability to modulate enzyme activity and receptor binding, while the diazepane ring contributes to central nervous system (CNS) activity.

Current research in this area has focused on understanding the interactions between this compound and various biological targets. Preliminary studies suggest that it may have significant effects on enzymes involved in inflammation and neurotransmitter synthesis. These findings are particularly exciting given the growing interest in developing treatments for neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to fine-tune the structure of the molecule, leading to improved biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. By serving as a building block, it can be modified further to create novel drugs with tailored properties. This modular approach to drug design is increasingly popular in modern pharmaceutical research, as it allows for rapid development and optimization of new therapeutic entities.

The pharmacological profile of this compound is still under investigation, but initial data suggest that it may exhibit properties similar to those of other diazepane derivatives. These include potential effects on GABA receptors, which are involved in regulating neuronal excitability. Such effects could make it useful in treating conditions characterized by excessive neuronal activity.

Furthermore, the presence of multiple chiral centers in this molecule provides opportunities for developing enantiomerically pure forms with enhanced efficacy and reduced side effects. Chiral drugs are becoming increasingly important in medicine, as they can offer better therapeutic outcomes compared to racemic mixtures.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive testing before they can be approved for clinical use. However, compounds like this one are being evaluated through both preclinical studies and clinical trials to assess their safety and efficacy. The results from these studies will be crucial in determining whether this compound progresses further in drug development pipelines.

In conclusion, compound with CAS No. 2034752-42-4 and product name (2E)-1-{4-[(3,5-dimethyl-1H-pyrazol-4-y l)sulfonyl]-1,4-diazepan -1 -yl}-3 -phenylprop -2 -en -1 -one represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive subject for ongoing research. As more data becomes available on its pharmacological properties and synthetic feasibility, its role in future drug development efforts may become clearer.